Cas no 832723-60-1 (Benzenamine, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethyl-)

Benzenamine, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethyl- structure
832723-60-1 structure
Product Name:Benzenamine, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethyl-
CAS No:832723-60-1
MF:C13H17N3
MW:215.294182538986
CID:674349
PubChem ID:12185661
Update Time:2025-04-19

Benzenamine, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethyl-
    • 2-(3,5-dimethylpyrazol-1-yl)-N,N-dimethylaniline
    • DTXSID10479642
    • 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N,N-dimethylaniline
    • 832723-60-1
    • Inchi: 1S/C13H17N3/c1-10-9-11(2)16(14-10)13-8-6-5-7-12(13)15(3)4/h5-9H,1-4H3
    • InChI Key: JVUIIQFDOLNHDF-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(C)=N1)C1C=CC=CC=1N(C)C

Computed Properties

  • Exact Mass: 215.142247555g/mol
  • Monoisotopic Mass: 215.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 21.1Ų
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